AbstractIn this work, NiWO4 was prepared by co-precipitation and modified by ultrasonic and laser irradiation. Its electrochemical properties were investigated by potentiodynamic, galvanostatic and impedance spectroscopy methods. The results show that NiWO4 ultrasonic-modified and exposed to laser irradiation for 420 s has the highest capacitance of 520 F/g at a discharge current of 1 mA. This capacitance value is 2.5 times higher than for NiWO4 ultrasonic-modified and 3.4 times higher than for NiWO4 obtained by co-deposition. The capacitance enhancement of NiWO4 modified by ultrasonic and laser irradiation is the result of stimulation of fast redox reactions, which is confirmed by impedance studies.

AbstractNanocomposites offer enhanced mechanical properties, increased functionalities, and improved manufacturing processes by incorporating nanoscale fillers into a matrix material. Therefore, nanocomposites outperform constituent materials in mechanical, electrical, optical, and chemical properties and help to develop advanced lightweight and intelligent materials. The authors used a novel method to develop nano-reduced graphene oxide (rGO) doped nanocomposite, which is simple, fast, chemical free, and non-hazardous. Nanocomposite is synthesised using an in-house developed portable ball mill (6–9 V DC supply, 100 rpm) by varying the weight percentage (1–5%) of rGO in CaCO3. Characterisations such as Field Emission Scanning Electron Microscopy (FESEM), X-ray Diffraction, UV–Vis Spectroscopy (UV), and Raman analysis are performed to examine the morphological, optical, and chemical bonding, respectively. FESEM confirms the homogeneous mixing of two different nanoparticles. Furthermore, UV spectroscopy shows that adding rGO increases absorbance while decreasing the optical band gap from 2.04 eV to 1.83 eV. The effect of rGO doping on CaCO3 electron excitation is significant.

AbstractWe reported an experimental and theoretical study on the promotion role of F doping in the improved catalytic performance of fluorinated graphene(F-GO) for ammonium perchlorate (AP) pyrolysis. F-GO was prepared by using graphite oxide (GO) as carbon sources and CF3COOH as fluorinating agent. Compared with other samples, the F-GO-180 with the highest F doping amounts, more C-F semi-ionic and C-F covalent bond amounts exhibit superior catalytic performance, as 10 wt% of catalyst added in AP, the exothermic peak temperature proceeded in just one step was even lower than the HTD peak temperature for pure AP and the released apparent specific heat of the thermal decomposition of AP catalyzed by F-GO-180 is 4261.2 J/g, which is almost sevenfold of that of pure AP (603.5 J/g). The doping of F atoms in graphene increased surface defects and the content of C-F semi-ionic and C-F covalent bond amounts of F-GO, which provided more active sites during the thermal decomposition of AP. The molecular simulation calculation results further confirmed that the F doping could react with the defect structure of graphene to form more C-F semi-ionic and C-F covalent bond, which could act as catalytic active sites and facilitate the electron transfer ability of the graphene to promote the formation of free radicals in the reaction.

AbstractThe hybrids of phthalocyanines with carbon nanotubes, graphene and graphene oxide were demonstrated previously to be promising for different catalytical, electrocatalytical and other applications. Nevertheless, the above carbon nanomaterials are toxic and relatively expensive. We attempted to substitute them by low-cost and harmless graphite, using dry ball-milling of graphite–phthalocyanine mixtures under mild conditions. According to scanning electron microscopy imaging and powder X-ray diffraction, the composites obtained exhibit the absence of crystalline phthalocyanine phase, which implies high efficiency of phthalocyanine milling. According to Raman spectroscopy data, the mechanochemical treatment does not provoke the formation of large amounts of defects in graphite, but instead helps its exfoliation. The composites were characterized by UV-visible spectroscopy and thermal gravimetric analysis, which showed that all of them exhibit a reduced thermal stability compared to unprocessed graphite by roughly 100–250 °C. The strength of interaction of phthalocyanines with a graphene sheet (as a graphite surface model), geometries and selected electronic parameters (frontier orbital and spin density distribution, HOMO-LUMO gap energies) of the resulting noncovalent complexes were analyzed at the PBE-D2/DNP theoretical level. The interactions of phthalocyanines with the graphene sheet are strong, with the calculated formation energies (absolute values) for the noncovalent complexes of 62.1–70.1 kcal/mol.

AbstractMagnetic graphitized materials were synthesized in the temperature range T = 600–1000° With the method of single-stage pyrolysis of microcrystalline flax cellulose (MCC) modified with citric acid and homogeneously impregnated with FeCl3. The modification of the MCC with citric acid and the use of FeCl3 as a graphitization catalyst reduces the graphitization temperature from 800 to 600 °C and increases the degree of graphitization to 95%. Morphological and physicochemical properties of carbon composites were studied by scanning electron microscopy, infrared spectroscopy with Fourier transform, low-temperature adsorption-desorption of N2, X-ray diffraction analysis and zeta potential. A possible mechanism of pyrolysis of the cellulose matrix has been established by thermogravimetry. The carbon composite obtained at 700 °C has the highest adsorption capacity of the dyes methylene blue (МВ) and methyl orange (МО) was 127.4 mg/g and 23.7 mg/g, respectively. MO molecules have a monolayer character of the adsorbent surface coating, and for MВ, the character of the adsorbent surface coating depends on the pyrolysis temperature. It is established that the physical adsorption of dyes is due to the interaction between delocalized graphite π-electrons and free electrons in the aromatic rings of dye molecules, electrostatic and adsorption interactions. The resulting composites may be potential candidates as dye adsorbents for wastewater treatment.

AbstractNi-Zn ferrites have important applications in the field of soft magnetic materials due to their excellent magnetic properties, but their high bulk density hinders their widespread use. CNT/nickel-zinc ferrite (CNT/Ni0.5Zn0.5Fe2O4) nanocomposites was prepared by sol-gel method, and sintered at 1000 °C to be used as an electromagnetic wave absorber. The results showed that the morphology, impedance matching, density, electrical conductivity and absorption coefficient of CNT/Ni-Zn ferrite was controlled by the additional CNT content. The NZ3 sample containing 0.06 g of CNT showed high conductivity, and high absorption coefficient. The amount of 0.06 g of CNT was a critical amount for the CNT/Ni-Zn ferrite nanocomposites. Above this value, the increasing trend toward improved nanocomposite properties due to the agglomeration of CNTs was reversed. The absorption performance of the CNT/Ni-Zn ferrite nanocomposites are attributed to the incorporation of dielectric and magnetic loss mechanisms in which the magnetic portion is comparable to the dielectric portion. Possessing excellent magnetic and absorption properties, it has the potential to be an excellent electromagnetic wave absorbing material.

AbstractActivated carbon samples were obtained by alkali (KOH) activation and subsequent carbonisation of an identified biomass precursor at 600 °C, 800 °C, 1000 °C, and 1200 °C temperatures, in nitrogen atmosphere. Dielectric property changes with respect to the change in microstructure in the activated carbon samples was studied. High dielectric constant values at low-frequency regions (<103 Hz) were observed in all samples, due to trapped K+ ions, polar groups (C = C, C = O, –NH2, –OH), and interfacial polarisation. The trapped K+ ions also contributed to high dielectric dispersion at low-frequency regions. Carbonisation at 600 °C resulted in amorphous carbon formation with some intact cellulose crystallites. Thermal de-trapping of K+ ions resulted in an increase in dielectric constant with frequency up to 103 Hz. Carbonisation at 800 °C and 1000 °C resulted in nanocrystalline graphene oxide (GO), with interfacial polarisations dominant in charge storing and in the relaxation processes. Carbonisation at 1200 °C resulted in a carbon nanotube (CNT) network and negative dielectric constant values at 70 °C was observed due to the Surface Plasmon Resonance effects of the formed CNT. With increase in carbonisation temperature, a change in Debye-type to non-Debye-type relaxation process was observed, supported by the Dielectric formalism studies and the Cole–Cole plot.

AbstractNowadays, carbon quantum dots (CDs) as semiconductor synthesized nanoparticles have become an attractive subject for lots of applications due to their remarkable features. In the current study, the highly fluorescent (FL) CDs with great characteristics were synthesized through a novel one-step microwave irradiation by citric acid monohydrate and urea as carbon precursors. The as-prepared CDs were quasi-spherical shape with an average diameter of 4.5 nm and emitted bright blue FL under ultraviolet light irradiation (UV). Furthermore, the synthesized CDs possessed different properties such as diverse functional groups, good sensitivity and selectivity, high water-solubility, low toxicity, and significant stability in various environmental conditions. The results indicated that the as-prepared CDs can be applied as a fluorescent probe for detection of different concentrations of tartrazine from 5 to 100 µM in food samples. In addition, the findings revealed that the good linear relationship was obtained between the FL intensity of CDs and different concentrations of tartrazine over the range of 5 to 100 µM with the detection limit of 2.58 µM.

AbstractUnderstanding the mechanisms of conductivity in disordered carbon materials is one key to creating applied materials based on them. We present a new promising approach to quantitatively assessing the effect of structural parameters on the conductivity of disordered sp2 carbon materials within the framework of a simplified current tube model. Stacks of graphene layers of complex shape and chaotic in contacts as an aggregate of sequentially located and parallel tubes were presented. This approximation made it possible to obtain a reliable quantitative estimate of the influence of the stacks size of graphene layers and their size distribution, as well as the size of the gaps between the stacks on the conductivity. The theoretical positions of the model were tested using the experimentally obtained parameters of the structure of two typical natural disordered carbon materials (shungites).

AbstractBased on some recent experimental evidence, kinetics of cluster growth in a fullerene C60 low-polar solution are considered within a model based on oxides C60Ox as aggregation initializers. A system of equations for the time-evolution of the cluster-size distribution function is developed. First stage of clusters growth consists in formation of packed small C60 clusters around separate fullerene oxides. For this stage analytical solutions of equations were obtained and compared with numerical results. During the next stages, cluster-cluster aggregation events start to play a role. First numerical results for stage II are obtained and discussed. The results are compared with experimental study of clusters growth in the saturated C60/benzene solution by dynamic light scattering.